3,5-Dimethyl-4-methoxythiophenol
Overview
Description
“3,5-Dimethyl-4-methoxythiophenol” is a biochemical used for proteomics research . It has a molecular formula of C9H12OS and a molecular weight of 168.26 .
Molecular Structure Analysis
The molecular structure of “3,5-Dimethyl-4-methoxythiophenol” consists of a thiophene ring with two methyl groups at the 3 and 5 positions, and a methoxy group at the 4 position .Scientific Research Applications
Proteomics Research
“3,5-Dimethyl-4-methoxythiophenol” is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used in the analysis of protein structure, interactions, and functions in complex biological systems .
Fluorescent Probe Development
This compound can be used in the development of fluorescent probes . Fluorescent probes are essential tools in biological and chemical research, as they allow for the visualization and detection of specific components or processes in a system . For instance, a probe named “probe-CCF2” was synthesized using a carbazole–chalcone fluorophore, which showed a remarkable increase in fluorescence when reacting with thiophenols .
Thiophenol Detection
“3,5-Dimethyl-4-methoxythiophenol” can be used in the detection of thiophenols . Thiophenols are essential in the synthesis of organics and different industrial products, but they are highly toxic. Therefore, developing highly selective and sensitive methods for the efficient detection of thiophenols in biological and environmental systems is crucial .
Water Sample Analysis
This compound can be used in the analysis of water samples . The probe-CCF2, which uses “3,5-Dimethyl-4-methoxythiophenol”, was applied for thiophenol detection in water samples successfully, with high sensitivity and excellent selectivity .
Cell Imaging
“3,5-Dimethyl-4-methoxythiophenol” can be used in cell imaging . The probe-CCF2 was used for imaging in living cells successfully . Fluorescence imaging of living cells in combination with a confocal laser scanning microscope has attracted broad attentions .
Environmental Monitoring
Given its role in the detection of thiophenols, “3,5-Dimethyl-4-methoxythiophenol” can be used in environmental monitoring . Thiophenols are considered as a priority pollutant by the US Environmental Protection Agency , so this compound can play a significant role in monitoring and managing environmental pollution.
Mechanism of Action
While the exact mechanism of action for “3,5-Dimethyl-4-methoxythiophenol” is not clear, similar compounds have been shown to involve both nuclear factor erythroid-derived 2-related factor (Nrf2)–dependent and independent pathways, leading to an anti-inflammatory immune response due to type II myeloid cell and Th2 cell differentiation and neuroprotection .
Safety and Hazards
properties
IUPAC Name |
4-methoxy-3,5-dimethylbenzenethiol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12OS/c1-6-4-8(11)5-7(2)9(6)10-3/h4-5,11H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QBWMTSFFLQROAE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1OC)C)S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50374400 |
Source
|
| Record name | 3,5-Dimethyl-4-methoxythiophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50374400 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Dimethyl-4-methoxythiophenol | |
CAS RN |
140131-92-6 |
Source
|
| Record name | 3,5-Dimethyl-4-methoxythiophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50374400 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 140131-92-6 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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